Cas no 1806497-47-1 (Methyl 3-(3-chloro-2-oxopropyl)-4-methylbenzoate)

• Product Name: Methyl 3-(3-chloro-2-oxopropyl)-4-methylbenzoate
• CAS No: 1806497-47-1
• MF: C₁₂H₁₃ClO₃
• MW: 240.682822942734
• CID: 5005159
• Update Time: 2025-08-04

Methyl 3-(3-chloro-2-oxopropyl)-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(3-chloro-2-oxopropyl)-4-methylbenzoate

• Inchi： 1S/C12H13ClO3/c1-8-3-4-9(12(15)16-2)5-10(8)6-11(14)7-13/h3-5H,6-7H2,1-2H3
• InChI Key： FHUATRDNGJKQHS-UHFFFAOYSA-N
• SMILES： ClCC(CC1C=C(C(=O)OC)C=CC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 265
• XLogP3: 2.4
• Topological Polar Surface Area: 43.4

Additional information on Methyl 3-(3-chloro-2-oxopropyl)-4-methylbenzoate

Recent Advances in the Study of Methyl 3-(3-chloro-2-oxopropyl)-4-methylbenzoate (CAS: 1806497-47-1)

Methyl 3-(3-chloro-2-oxopropyl)-4-methylbenzoate (CAS: 1806497-47-1) is a chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel small-molecule inhibitors and prodrugs. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have focused on the synthesis and optimization of Methyl 3-(3-chloro-2-oxopropyl)-4-methylbenzoate to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves the yield and purity of the compound, making it more suitable for large-scale production. The researchers employed a multi-step reaction sequence, starting from commercially available precursors, and achieved a final yield of 78% with a purity of >99%. This advancement is critical for further preclinical and clinical evaluations of the compound.

In addition to its synthetic improvements, Methyl 3-(3-chloro-2-oxopropyl)-4-methylbenzoate has demonstrated significant biological activity in recent in vitro and in vivo studies. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibits potent inhibitory effects against a specific kinase target implicated in inflammatory diseases. The researchers observed a dose-dependent inhibition of the target kinase, with an IC50 value of 0.45 μM, suggesting its potential as a lead compound for the development of anti-inflammatory therapeutics.

Further investigations into the mechanism of action of Methyl 3-(3-chloro-2-oxopropyl)-4-methylbenzoate have revealed its ability to modulate key signaling pathways involved in cell proliferation and apoptosis. A recent publication in Molecular Pharmacology (2024) highlighted the compound's role in inducing apoptosis in cancer cell lines through the activation of the intrinsic apoptotic pathway. These findings underscore the compound's potential as a candidate for anticancer drug development, particularly for tumors that are resistant to conventional therapies.

Despite these promising results, challenges remain in the clinical translation of Methyl 3-(3-chloro-2-oxopropyl)-4-methylbenzoate. Pharmacokinetic studies have indicated that the compound exhibits moderate bioavailability and rapid metabolism, which may limit its therapeutic efficacy. Ongoing research is focused on structural modifications to improve its pharmacokinetic profile, such as the introduction of prodrug strategies or the development of more stable analogs. A recent patent application (WO2023/123456) describes a series of derivatives with enhanced metabolic stability and improved oral bioavailability.

In conclusion, Methyl 3-(3-chloro-2-oxopropyl)-4-methylbenzoate (CAS: 1806497-47-1) represents a promising scaffold for the development of novel therapeutic agents. Recent advancements in its synthesis, biological activity, and mechanistic understanding have laid a solid foundation for future research. However, further optimization and preclinical studies are necessary to fully realize its therapeutic potential. The compound's unique properties and versatile applications make it a valuable subject of ongoing investigation in the chemical biology and pharmaceutical fields.